Cas no 100898-63-3 (5'-O-DMT-N4-Ac-dC)

• Product Name: 5'-O-DMT-N4-Ac-dC
• CAS No: 100898-63-3
• Molecular Formula: C₃₂H₃₃N₃O₇
• Molecular Weight: 571.62032866478
• MDL: MFCD05663669
• CID: 124290
• PubChem ID: 11146222

5'-O-DMT-N4-Ac-dC Properties

Names and Identifiers

• N-Acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-cytidine
• 5'-O-(4,4'-Dimethoxytrityl)-n4-acetyl-2'-deoxycytidine
• 5'-O-(4,4'-DIMETHOXYTRITYL)-N4-ACETYL-2'-DEOXYCYTIDINE (SYNTHETIC),
• Cytidine,N-acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy- (9CI)
• N-(1-((2R,4S,5R)-5-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxytetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• N-Acetyl-5'-O-[bis(4-methoxyphenyl)-phenylmethyl]-2'-deoxy-cytidine
• 5'-O-dimethoxytrityl-4-N-acetyl-2'-deoxycytidine
• DMT-Ac-dC
• DMT-N4-Ac-dC
• DMT-NAC-DC
• N4-ACETYL-2'-DEOXY-5'-O-DMT-CYTIDINE
• N4-Acetyl-2'-deoxy-5'-O-DMT-D-cytidin
• N4-Acetyl-2'-Deoxy-5'-O-Dmt-D-Cytidine
• N-Acetyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxycytidine
• Cytidine, N-acetyl-5'-O-[bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-
• C32H33N3O7
• Cytidine,N-acetyl-5'-O-[bis(4-methoxyphenyl)phen
• 5'-O-DMT-N4-Ac-dC
• CS-0120007
• N-Acetyl-5'-DMTdeoxycytidine
• 100898-63-3
• FHZQVUQHQIUSPM-PKZQBKLLSA-N
• N-[1-[(2R,4S,5R)-5-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-hydroxyoxolan-2-yl]-2-oxopyrimidin-4-yl]acetamide
• HY-W077279
• BP-58858
• N4-acetyl-5'-O-(4,4'-dimethoxytrityl)-2'-deoxycytidine
• 5'-DMT-N4-acetyl-2'-deoxycytidine
• D94439
• 5'-O-DMT-N4-Acetyl-2'-Deoxycytidine
• A852149
• MFCD05663669
• PD158421
• SCHEMBL20596260
• BS-19069
• N-(1-((2R,4S,5R)-5-((bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-hydroxy-tetrahydrofuran-2-yl)-2-oxo-1,2-dihydropyrimidin-4-yl)acetamide
• J-700203
• AKOS016003793
• N-{1-[(2R,4S,5R)-5-{[BIS(4-METHOXYPHENYL)(PHENYL)METHOXY]METHYL}-4-HYDROXYOXOLAN-2-YL]-2-OXOPYRIMIDIN-4-YL}ACETAMIDE
• DA-70249

• MDL： MFCD05663669
• InChIKey： FHZQVUQHQIUSPM-PKZQBKLLSA-N
• Inchi： 1S/C32H33N3O7/c1-21(36)33-29-17-18-35(31(38)34-29)30-19-27(37)28(42-30)20-41-32(22-7-5-4-6-8-22,23-9-13-25(39-2)14-10-23)24-11-15-26(40-3)16-12-24/h4-18,27-28,30,37H,19-20H2,1-3H3,(H,33,34,36,38)/t27-,28+,30+/m0/s1
• SMILES： O1[C@H](C[C@@H]([C@H]1COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)N1C(N=C(C=C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 571.23200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 10
• Monoisotopic Mass: 571.23185040g/mol
• Heavy Atom Count: 42
• Complexity: 957
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 119

Experimental Properties

• LogP: 3.94900
• PSA: 121.14000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds